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Compound of Interest

Compound Name: Dinitro-o-cresol

Cat. No.: B074238

Application Notes and Protocols for D-nitro-o-
cresol (DNOC)

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling, storage, and disposal of
4,6-Dinitro-o-cresol (DNOC). Adherence to these protocols is critical to minimize risks
associated with this highly toxic compound.

Safety and Toxicity Data

Dinitro-o-cresol is a highly toxic organic compound that can be absorbed through inhalation,
skin contact, and ingestion.[1][2] It is crucial to be aware of its toxicological properties to handle
it safely. Acute and chronic exposure can lead to severe health effects, including increased
metabolic rate, profuse sweating, headache, and in severe cases, coma and death.[3][4]

Table 1: Quantitative Toxicity and Exposure Data for Dinitro-o-cresol
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Parameter Value Species/Route Reference
LD50 (Oral) 7 - 40 mg/kg Rat

21 mg/kg Mouse

LD50 (Dermal) 200 mg/kg Rat

1 g/kg Rabbit

ACGIH TLV-TWA 0.2 mg/m3 Inhalation [2]

OSHA PEL-TWA 0.2 mg/m3 Inhalation

NIOSH REL-TWA 0.2 mg/m3 Inhalation

NIOSH IDLH 5 mg/m3 Inhalation [5]

Lowest Observed

Adverse Effect Level 0.35 mg/kg/day Human (Oral) [61[7]
(LOAEL)
No Observed Adverse Rat (Reduced body

8.4 mg/kg/day ] [6]
Effect Level (NOAEL) weight)

Safe Handling Procedures

Strict adherence to safety protocols is mandatory when handling DNOC.
2.1. Engineering Controls

o Ventilation: All work with DNOC must be conducted in a certified chemical fume hood with
sufficient airflow.[8] Process enclosures or other engineering controls should be used to
minimize airborne levels.[8]

o Safety Equipment: An eyewash station and an emergency shower must be readily
accessible in the immediate work area.[8][9]

2.2. Personal Protective Equipment (PPE)

A comprehensive PPE regimen is required for all personnel handling DNOC.[10][11]
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e Eye and Face Protection: Wear chemical safety goggles and a face shield.[9] Standard
safety glasses are not sufficient.

o Skin Protection: Wear a lab coat and appropriate protective clothing to prevent skin
exposure.[1] Natural rubber or Neoprene gloves are recommended.[9] All protective clothing
should be removed before leaving the work area.[9]

» Respiratory Protection: If there is a risk of exceeding exposure limits or if dust is generated,
a NIOSH-approved respirator must be used.[1] The specific type of respirator should be
chosen based on the potential airborne concentration.

2.3. General Hygiene Practices
» Avoid inhalation, ingestion, and skin contact.[8]
e Do not eat, drink, or smoke in areas where DNOC is handled or stored.[1][9]

e Wash hands thoroughly with soap and water after handling DNOC and before leaving the
laboratory.[8][9]

o Contaminated work clothing should not be taken home and should be laundered by trained
personnel.[9]

Experimental Protocol: Preparation of a DNOC
Solution

This protocol outlines the steps for safely preparing a stock solution of DNOC in a laboratory
setting.

e Preparation:
o Ensure the chemical fume hood is operational and the sash is at the appropriate height.
o Verify that the eyewash station and emergency shower are unobstructed.

o Don all required PPE as described in section 2.2.
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o Decontaminate the work surface within the fume hood.

e Weighing the Compound:

o Handle solid DNOC with care to avoid generating dust. If possible, use a pre-weighed
amount to minimize handling.

o If weighing is necessary, perform it within the fume hood on a tared weigh boat.

o Carefully transfer the weighed DNOC to a suitable container for dissolution.

o Dissolution:

o Slowly add the desired solvent to the container with the DNOC.

o Use a magnetic stirrer or gentle agitation to dissolve the compound completely. Avoid
splashing.

o Storage of Solution:

o Transfer the prepared solution to a clearly labeled, tightly sealed container. The label
should include the chemical name, concentration, date of preparation, and appropriate
hazard symbols.

o Store the solution according to the storage procedures outlined in section 4.

o Decontamination and Waste Disposal:

o Thoroughly decontaminate all equipment used, including the balance, spatula, and
glassware, with an appropriate solvent.

o Dispose of all contaminated materials, including weigh boats, gloves, and disposable lab
coats, as hazardous waste according to the disposal procedures in section 5.

o Wipe down the work surface in the fume hood.

e Post-Procedure:

o Remove PPE in the correct order to avoid cross-contamination.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074238?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

o Wash hands thoroughly with soap and water.
Storage Procedures
Proper storage of DNOC is essential to prevent accidents and maintain its stability.
» Containers: Store in a tightly closed, original container.[8][12]

» Location: Store in a cool, dry, well-ventilated area away from incompatible substances.[8]
The storage area should be a locked poison room or cabinet.

e Incompatibilities: Keep DNOC away from strong oxidizing agents, strong bases, and metals.

[9]

» Conditions to Avoid: Avoid heat, shock, and friction, as dry DNOC is explosive.[2][9] It is
often supplied moistened with up to 10% water to reduce the explosion hazard.[9]

Disposal Procedures

DNOC and all contaminated materials must be disposed of as hazardous waste.

o Waste Collection: Collect all DNOC waste, including unused product and contaminated
materials, in clearly labeled, sealed containers.[1][9]

» Disposal Method: Disposal must be in accordance with all federal, state, and local
regulations.[13] Controlled incineration with appropriate scrubbing and ash disposal facilities
is a recommended method.[13][14]

o Spill Cleanup:
o In case of a spill, evacuate the area.[9]
o Wear appropriate PPE, including respiratory protection.[1]

o For solid spills, carefully sweep up the material, avoiding dust generation, and place it in a
sealed container for disposal.[1] Moisten the spilled substance first to prevent dusting if
appropriate.[1]

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://pim-resources.coleparmer.com/sds/02855.pdf
https://www.lgcstandards.com/medias/sys_master/root/h0c/hde/11007409094686/SDS_TRC-M221976-1G_ST-WB-MSDS-5085315-1-1-1/SDS-TRC-M221976-1G-ST-WB-MSDS-5085315-1-1-1.PDF
https://pim-resources.coleparmer.com/sds/02855.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0779.pdf
https://erc.mp.gov.in/writereaddata/ICSC/Dinitro-o-cresol.htm
https://nj.gov/health/eoh/rtkweb/documents/fs/0779.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0779.pdf
https://www.inchem.org/documents/icsc/icsc/eics0462.htm
https://nj.gov/health/eoh/rtkweb/documents/fs/0779.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-4_6-dinitrophenol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-4_6-dinitrophenol
https://www.atsdr.cdc.gov/toxprofiles/tp63-c5.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0779.pdf
https://www.inchem.org/documents/icsc/icsc/eics0462.htm
https://www.inchem.org/documents/icsc/icsc/eics0462.htm
https://www.inchem.org/documents/icsc/icsc/eics0462.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074238?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

o For liquid spills, absorb with an inert material like vermiculite or sand and place in a sealed
container for disposal.[9]

o Ventilate the area and wash the spill site after cleanup is complete.[9]

Diagrams
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Caption: Workflow for safe handling, storage, and disposal of Dinitro-o-cresol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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